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Antioxidant Activity of Aloe Compounds

The table below summarizes the antioxidant activity of aloenin and other key compounds isolated from

various Aloe species, as determined by different experimental assays.

Compound Plant Source

Antioxidant

Assay Type
yyp Activity (ICso)

Key Findings &
Experimental Models

Aloenin Aloe species
(specific type
not stated)

Microdontin  Aloe schelpei
AIB

In vitro (assay = Data not available
type not

specified in

available data)

DPPH Radical 0.07 = 0.005 mM
Scavenging [2]
[2]

In Vivo Anti-inflammatory
Effect: Showed significant
reduction in psoriasis-like skin
inflammation (PASI score),
pro-inflammatory cytokines
(TNF-a, IL-6, IL-17), and
oxidative stress markers in an
IMQ-induced mouse model

[1].

This compound demonstrated
the strongest free radical
scavenging activity among the
three isolated from A. schelpei
leaf latex [2].
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Compound

Aloinoside
AIB

Aloin AIB

Aloesin

Aloe vera
Gel (AVG)

Plant Source

Aloe schelpei

Aloe schelpei

Aloe vera

Aloe
barbadensis
Miller

Assay Type

DPPH Radical
Scavenging

[2]

DPPH Radical
Scavenging

[2]

In Vivo (Nrf2
Pathway
Activation)

DPPH Radical
Scavenging

[4]

Antioxidant
Activity (ICso)

0.13 + 0.01 mM [2]

0.15 + 0.02 mM [2]

Effective dose:
200 mgl/kg [3]

~70-85%
Scavenging (at
100 pg/mL
concentration,
exact ICso not
provided) [4]

Experimental Protocols for Key Data

Key Findings &
Experimental Models

Showed intermediate
antioxidant potency in the
isolated compounds from A.
schelpei [2].

Demonstrated free radical
scavenging activity, though it
was the weakest among the
three compounds tested from
A. schelpei [2].

Mechanism: Activated the
Keapl/Nrf2 signaling pathway.
In Vivo Effect: Significantly
increased hepatic antioxidant
markers (GSH, SOD, HO-1) in
a rat model of high-fat diet-
induced NAFLD [3].

The crude gel, containing a
mixture of compounds,
showed potent antioxidant
activity. Applied as a coating, it
significantly reduced lipid
oxidation (measured by PV
and TBARS) in sea bass
during cold storage [4].

For rigorous evaluation and potential replication, here are the detailed methodologies from the cited studies.

DPPH Radical Scavenging Assay for Isolated Compounds
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This protocol was used to generate the ICso data for compounds from Aloe schelpei [2].

¢ Reagent Preparation: A 0.004% methanol solution of DPPH was prepared.

e Sample Preparation: Test samples (crude leaf latex or isolated compounds) were dissolved and
serially diluted to concentrations of 100, 50, 25, 12.5, and 6.25 pg/mL.

¢ Reaction Procedure: 50 pL of each sample concentration was mixed with 5 mL of the DPPH
solution. The mixture was incubated for 30 minutes at 37°C.

¢ Measurement & Analysis: After incubation, the absorbance was measured at 517 nm using a UV-
visible spectrophotometer. The percentage inhibition was calculated as: [ (Absorbance of
Control - Absorbance of Sample) / Absorbance of Control] * 100. The ICso value
was determined using linear regression analysis of concentration versus percent inhibition plots.

In Vivo Model for Aloenin's Activity

The data for aloenin's antioxidant and anti-inflammatory effects were derived from a psoriasis-like

inflammation model [1].

¢ Animal Model: Psoriasis-like skin inflammation was induced in mice by topical application of
Imiquimod (IMQ).

e Formulation: Aloenin was formulated into a nanogel (0.25% and 0.5% concentrations) using
Carbopol 940 via probe sonicator-induced homogenization.

e Treatment: Mice were divided into groups: normal control, IMQ control, and IMQ-treated with aloenin
nanogels.

e Assessment: Body weight, Psoriasis Area and Severity Index (PASI), and levels of pro-inflammatory
cytokines (TNF-q, IL-6, IL-17) and oxidative stress markers were evaluated. Histopathological
examination of skin tissue was also performed.

Signaling Pathway for Aloesin's Antioxidant Action

While a direct pathway for aleenin is not fully elucidated, research on the structurally related compound
aloesin provides a clear mechanism for Nrf2-mediated antioxidant activity. The following diagram illustrates

this Keap1-Nrf2-ARE pathway, which is a fundamental regulatory system for cellular antioxidant response.
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This pathway is consistent with the mechanisms by which many bioactive compounds from Aloe exert their

antioxidant effects [3].

Interpretation of Comparative Data

When interpreting the available data, please consider the following key points:

e Assay Variations: The data comes from different experimental systems (e.g., simple in vitro
chemical assays like DPPH vs. complex in vivo disease models). Results from different assays
are not directly comparable as they measure different aspects of antioxidant potential.
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e Focus on Relative Potency: Within the same study ( [2]), the ICso values from the DPPH assay
allow for a direct comparison of free radical scavenging potency, showing a clear order:
Microdontin A/B > Aloinoside A/B > Aloin A/B.

¢ In Vivo Relevance: Aloenin and aloesin data demonstrate that a compound's ultimate therapeutic
benefit is determined by its effect in a whole biological system, which involves complex factors like
bioavailability, metabolism, and interaction with specific molecular pathways (e.g., Nrf2 activation) [1]

[3].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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